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Compound of Interest

Compound Name: Coronastat

Cat. No.: B10830982 Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the intraperitoneal (IP) and oral gavage (PO) administration of

Coronastat (also known as NK01-63) in mice. The document includes a summary of

pharmacokinetic data, detailed experimental protocols, and diagrams of the relevant biological

pathway and experimental workflows.

Introduction
Coronastat is a potent inhibitor of the SARS-CoV-2 3CL protease, an enzyme essential for

viral replication.[1][2] Understanding its pharmacokinetic profile following different

administration routes is critical for preclinical development. This document outlines the

methodologies for comparing intraperitoneal and oral gavage administration of Coronastat in a

mouse model.

Data Presentation: Pharmacokinetics of Coronastat
in Mice
A study by Stockwell et al. investigated the pharmacokinetic properties of Coronastat in 8-

week-old C57BL/6 mice.[2][3] The compound was administered at a dose of 20 mg/kg via both

intraperitoneal injection and oral gavage.[2][3] Blood and lung tissue samples were collected at

0, 2, 4, 8, and 24 hours post-administration to determine the concentration of the compound.[2]

[3] While the specific concentration values from this study are not publicly available, the

following table structure can be used to present such quantitative data.
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Table 1: Pharmacokinetic Parameters of Coronastat in Mice (20 mg/kg)

Administration
Route

Time Point (hours)
Plasma
Concentration
(ng/mL)

Lung Tissue
Concentration
(ng/g)

Intraperitoneal (IP) 0

2

4

8

24

Oral Gavage (PO) 0

2

4

8

24

Experimental Protocols
The following are detailed protocols for the administration of Coronastat via intraperitoneal

injection and oral gavage in mice, based on established methodologies and the specifics of the

referenced study.[4][5][6][7][8][9][10]

Protocol for Intraperitoneal (IP) Injection of Coronastat
Objective: To administer a precise dose of Coronastat into the peritoneal cavity of a mouse.

Materials:

Coronastat solution (formulated for in vivo use)

Sterile syringes (1 mL)
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Sterile needles (25-27 gauge)[4][11]

70% ethanol wipes

Animal scale

Appropriate personal protective equipment (PPE)

Procedure:

Animal Preparation:

Weigh the mouse to accurately calculate the required dose volume. The maximum

recommended injection volume is 10 ml/kg.[4][11]

For a 25-gram mouse, the maximum volume would be 0.25 ml.[4]

Restraint:

Properly restrain the mouse to ensure its safety and the accuracy of the injection. The

scruff technique is commonly used, placing the mouse in dorsal recumbency with its head

tilted slightly downward.[5]

Injection Site Identification:

The preferred injection site is the lower right quadrant of the abdomen.[4][5][6] This

location helps to avoid damage to the cecum (typically on the left side), bladder, and other

internal organs.[4][5]

Injection:

Disinfect the injection site with a 70% ethanol wipe.[5]

Insert the needle, with the bevel facing up, at a 30-45 degree angle to the abdominal wall.

[4][6]

Gently aspirate by pulling back the plunger to ensure the needle has not entered a blood

vessel or organ. If blood or any fluid appears, withdraw the needle and reinject at a
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different site with a new sterile needle.[5]

Slowly inject the Coronastat solution into the peritoneal cavity.

Post-Injection Monitoring:

Withdraw the needle and return the mouse to its cage.

Observe the animal for several minutes for any signs of distress, bleeding at the injection

site, or adverse reactions.[4]

Protocol for Oral Gavage (PO) Administration of
Coronastat
Objective: To deliver a precise oral dose of Coronastat directly into the stomach of a mouse.

Materials:

Coronastat solution

Sterile oral gavage needles (18-20 gauge, with a rounded tip)[7]

Sterile syringes (1 mL)

Animal scale

Appropriate PPE

Procedure:

Animal and Gavage Needle Preparation:

Weigh the mouse to calculate the correct dosage volume. The maximum recommended

dosing volume for mice is 10 ml/kg.[7][10]

Measure the gavage needle from the tip of the mouse's nose to the last rib to determine

the appropriate insertion depth to reach the stomach without causing perforation. Mark this

length on the needle.[8]
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Restraint:

Gently restrain the mouse by scruffing the back of the neck to immobilize the head and

body.[8][12] The head should be slightly extended back to create a straight line through

the neck and esophagus.[8]

Gavage Administration:

Insert the gavage needle into the diastema (the gap between the incisors and molars) and

advance it gently along the roof of the mouth towards the esophagus.[7][9] The mouse

should swallow as the tube is passed.

The needle should pass smoothly without resistance. If resistance is met, do not force it;

withdraw and attempt again.[7]

Once the needle is inserted to the pre-measured depth, slowly administer the Coronastat
solution.[8]

Post-Administration Monitoring:

Gently remove the gavage needle along the same path of insertion.

Return the mouse to its cage and monitor for 5-10 minutes for any signs of distress, such

as labored breathing or coughing, which could indicate accidental administration into the

trachea.[7]

Visualizations
Signaling Pathway of Coronastat
Coronastat functions by inhibiting the SARS-CoV-2 3CL protease (also known as the main

protease, Mpro). This protease is crucial for cleaving the viral polyproteins into functional

proteins required for viral replication.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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